BENGHE Troubleshooting & Optimization

Check Availability & Pricing

GSK837149A solubility and formulation for
experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK837149A

Cat. No.: B607865

Technical Support Center: GSK837149A

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and formulation of GSK837149A for
experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is GSK837149A and what is its mechanism of action?

Al: GSK837149A is a selective and reversible inhibitor of human fatty acid synthase (FASN).
[1][2][3] It specifically targets the B-ketoacyl reductase (KR) domain of the FASN enzyme.[2][3]
By inhibiting FASN, GSK837149A blocks the synthesis of long-chain fatty acids.[3] The
inhibition is reversible with a Ki value of approximately 30 nM.[1][3] GSK837149A is a
competitive inhibitor with respect to NADPH and a non-competitive inhibitor with respect to
acetoacetyl-CoA.[2]

Q2: What are the common solvents for dissolving GSK837149A7

A2: GSK837149A is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and
dimethylformamide (DMF).[2][3] For in vitro experiments, DMSO is commonly used to prepare
stock solutions.[2] It is important to use freshly opened, anhydrous DMSO as the compound is
hygroscopic and solubility can be affected.[2]
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Q3: My GSK837149A is not dissolving properly. What can | do?

A3: If you encounter solubility issues, particularly precipitation or phase separation, gentle
heating and/or sonication can be used to aid dissolution.[2] Ensure you are using a high-purity,
anhydrous solvent. For DMSO stock solutions, it is recommended to use them soon after
preparation and avoid long-term storage.[3]

Q4: Are there established formulations for in vivo experiments?

A4: Yes, several vehicle formulations have been reported for in vivo use. The choice of
formulation will depend on the route of administration and desired pharmacokinetic profile.
Refer to the detailed protocols in the "Experimental Protocols" section below for specific
formulations.

Data Presentation

Table 1: Solubility of GSK837149A

Solvent Concentration Remarks Reference

Ultrasonic treatment

may be needed. Use
DMSO 10 mg/mL (18.03 mM) [2]

freshly opened

DMSO.

Dimethylformamide

(DMF) 5 mg/mL [3]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments

» Solvent Selection: Use anhydrous, high-purity DMSO.[2]
¢ Weighing: Accurately weigh the desired amount of GSK837149A powder.

» Dissolution: Add the appropriate volume of DMSO to achieve the target concentration (e.qg.,
10 mg/mL).
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 Aiding Solubilization: If necessary, use an ultrasonic bath to facilitate dissolution.[2]

o Storage: Store the stock solution at -20°C. It is recommended to prepare fresh solutions and
avoid long-term storage.[3]

In Vivo Formulation Protocols

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation[2]
e Prepare a 10 mg/mL stock solution of GSK837149A in DMSO.
« In a sterile tube, add the following components in order:

o 10% DMSO (from the stock solution)

o 40% PEG300

o 5% Tween-80

o 45% Saline

» Vortex the mixture thoroughly until a clear solution is obtained. This formulation is reported to
have a solubility of = 1 mg/mL (1.80 mM).[2]

Protocol 2: DMSO/SBE-B-CD in Saline Formulation[2]

» Prepare a 10 mg/mL stock solution of GSK837149A in DMSO.

e Prepare a 20% solution of Captisol® (SBE--CD) in saline.

e Add 10% of the DMSO stock solution to 90% of the 20% SBE-B-CD in saline solution.

e Mix until a clear solution is achieved. This formulation is reported to have a solubility of > 1
mg/mL (1.80 mM).[2] Note: The supplier advises caution if the continuous dosing period
exceeds half a month.[2]

Protocol 3: DMSO/Corn Oil Formulation[2]

e Prepare a 10 mg/mL stock solution of GSK837149A in DMSO.
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e Add 10% of the DMSO stock solution to 90% corn oil.

e Mix thoroughly until a clear solution is formed. This formulation is reported to have a
solubility of = 1 mg/mL (1.80 mM).[2]

Mandatory Visualizations
Fatty Acid Synthase (FASN) Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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